Cas no 1638201-87-2 (5-Iodo-3-Methoxy-pyridin-2-ylaMine)

• Product Name: 5-Iodo-3-Methoxy-pyridin-2-ylaMine
• CAS No: 1638201-87-2
• MF: C₆H₇IN₂O
• MW: 250.037053346634
• CID: 5526102
• Update Time: 2025-10-22

5-Iodo-3-Methoxy-pyridin-2-ylaMine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-Methoxy-pyridin-2-ylaMine
• 2-Pyridinamine, 5-iodo-3-methoxy-

• Inchi： 1S/C6H7IN2O/c1-10-5-2-4(7)3-9-6(5)8/h2-3H,1H3,(H2,8,9)
• InChI Key： KUKURBRYYYGXFF-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(I)C=C1OC

Additional information on 5-Iodo-3-Methoxy-pyridin-2-ylaMine

Professional Introduction to 5-Iodo-3-Methoxy-pyridin-2-ylamine (CAS No. 1638201-87-2)

5-Iodo-3-Methoxy-pyridin-2-ylamine, identified by its Chemical Abstracts Service (CAS) number 1638201-87-2, is a significant intermediate in the field of pharmaceutical and agrochemical research. This compound, featuring a pyridine core with an iodine substituent at the 5-position and a methoxy group at the 3-position, has garnered attention due to its versatile reactivity and potential applications in synthetic chemistry.

The structural attributes of 5-Iodo-3-Methoxy-pyridin-2-ylamine make it a valuable building block for the development of more complex molecules. The presence of the iodine atom allows for various coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing biaryl structures. Additionally, the methoxy group can participate in nucleophilic substitution reactions, enabling further functionalization. These characteristics have positioned this compound as a key reagent in the synthesis of pharmacologically active agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The pyridine scaffold is particularly prominent in medicinal chemistry due to its prevalence in bioactive molecules. For instance, numerous drugs belonging to different therapeutic classes, including antiviral, anticancer, and anti-inflammatory agents, incorporate pyridine derivatives. The specific modification of the pyridine ring, as seen in 5-Iodo-3-Methoxy-pyridin-2-ylamine, allows for fine-tuning of biological activity and pharmacokinetic properties.

One of the most compelling applications of 5-Iodo-3-Methoxy-pyridin-2-ylamine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The iodine substituent in 5-Iodo-3-Methoxy-pyridin-2-ylamine facilitates the introduction of biaryl structures, which are commonly found in kinase inhibitors. For example, recent studies have demonstrated the use of this compound in generating novel inhibitors of Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune disorders.

The methoxy group at the 3-position of the pyridine ring also contributes to the pharmacological potential of 5-Iodo-3-Methoxy-pyridin-2-ylamine. Methoxy-substituted pyridines are known to enhance metabolic stability and improve oral bioavailability, which are critical factors for drug development. Moreover, the methoxy group can serve as a site for further derivatization, allowing chemists to explore a wide range of structural modifications. This flexibility has led to the discovery of several lead compounds with promising therapeutic profiles.

Another area where 5-Iodo-3-Methoxy-pyridin-2-ylamine has shown promise is in the development of antiviral agents. The rapid emergence of new viral strains necessitates the continuous development of new drugs to combat infections. Pyridine derivatives have been extensively studied for their antiviral properties due to their ability to interact with viral enzymes and disrupt replication cycles. For instance, researchers have utilized 5-Iodo-3-Methoxy-pyridin-2-ylamine as a precursor in synthesizing compounds that inhibit viral proteases and polymerases. These efforts have resulted in several candidates that are currently undergoing preclinical evaluation.

The agrochemical industry has also benefited from the versatility of 5-Iodo-3-Methoxy-pyridin-2-ylamine. Pyridine-based compounds are widely used as herbicides, fungicides, and insecticides due to their efficacy and environmental compatibility. The ability to functionalize the pyridine ring through reactions facilitated by the iodine substituent allows for the creation of novel agrochemicals with improved performance characteristics. Recent advancements in this field include the development of next-generation pesticides that offer enhanced selectivity and reduced environmental impact.

The synthetic methodologies employed in working with 5-Iodo-3-Methoxy-pyridin-2-ylamine are also worth mentioning. Given its reactivity, this compound can be easily incorporated into larger molecular frameworks through various cross-coupling reactions. For example, palladium-catalyzed Suzuki-Miyaura couplings allow for the introduction of aryl groups at different positions on the pyridine ring, providing access to a diverse array of derivatives. Additionally, transition-metal-catalyzed C-H activation techniques have opened up new avenues for functionalization without requiring pre-functionalized substrates.

In conclusion, 5-Iodo-3-Methoxy-pyridin-2-ylamine (CAS No. 1638201-87-2) is a multifaceted compound with significant potential across multiple domains of chemical research and application. Its unique structural features enable it to serve as a versatile intermediate in pharmaceutical synthesis, particularly in developing kinase inhibitors and antiviral agents. Furthermore, its utility in agrochemical applications underscores its importance beyond medicinal chemistry alone. As research continues to uncover new synthetic strategies and applications for this compound, its role is expected to expand even further.